Cas no 2248339-73-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248339-73-1
• MF: C₂₁H₁₈N₂O₆
• MW: 394.377425670624
• CID: 5764902
• PubChem ID: 165977454
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248339-73-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate
• EN300-6523282

• Inchi： 1S/C21H18N2O6/c1-2-28-15-9-7-14(8-10-15)22-12-13(11-18(22)24)21(27)29-23-19(25)16-5-3-4-6-17(16)20(23)26/h3-10,13H,2,11-12H2,1H3
• InChI Key： XFFBAMWOJQMRSI-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(C2C=CC(=CC=2)OCC)C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 394.11648630g/mol
• Monoisotopic Mass: 394.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248339-73-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate, identified by its CAS number 2248339-73-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a combination of heterocyclic rings and functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The compound's unique architecture suggests a multifaceted interaction with biological targets, making it a subject of considerable interest among researchers.

At the core of this compound's appeal lies its structural complexity, which includes a 1H-isoindol moiety linked to a 5-oxopyrrolidine ring system. The presence of both oxygen-containing functional groups and aromatic rings enhances its binding affinity to various biological receptors. Specifically, the 1-(4-ethoxyphenyl) substituent introduces a hydrophobic interaction site, while the dioxo group provides electrophilic characteristics that can engage with nucleophilic residues in protein targets. This balance of structural features makes the compound an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of the compound's pharmacological properties. Molecular docking studies indicate that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate exhibits high binding affinity to enzymes involved in inflammatory pathways. This aligns with the growing body of research demonstrating the importance of modulating such pathways in treating chronic diseases. The compound's ability to interact with multiple targets simultaneously suggests it may serve as a versatile scaffold for developing novel therapeutics.

In vitro studies have begun to elucidate the mechanistic aspects of this compound's action. Initial experiments suggest that it may inhibit the activity of cyclooxygenase (COX) enzymes, which are pivotal in producing prostaglandins associated with inflammation and pain. Furthermore, its structural similarity to known bioactive molecules allows for rational design modifications aimed at enhancing potency and selectivity. These findings are particularly promising given the widespread use of COX inhibitors in clinical practice.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxylate presents unique challenges due to its complex framework. However, recent innovations in synthetic methodologies have streamlined the process, enabling larger-scale production for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the key functional groups efficiently. This progress underscores the compound's feasibility for further development into potential drug candidates.

From a regulatory perspective, the compound's novel structure necessitates thorough characterization to ensure safety and efficacy before clinical trials can commence. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its identity and purity. Additionally, preclinical toxicology studies are underway to assess its metabolic stability and potential side effects. These efforts are critical in adhering to stringent pharmaceutical standards.

The broader implications of this research extend beyond individual therapeutic applications. The development of new chemical scaffolds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-hydroxyphenyl)-5-hydropyrrolidine-carboxylic acid derivatives (a related class) contributes to the overall progress in medicinal chemistry by expanding the molecular toolkit available for drug design. Such innovations foster interdisciplinary collaboration between chemists, biologists, and pharmacologists, accelerating the pace at which new treatments are discovered.

Future directions for this compound include exploring its efficacy in animal models of disease and optimizing its pharmacokinetic properties through structure-based drug design principles. The integration of artificial intelligence (AI) into molecular modeling has further enhanced our ability to predict how modifications will affect biological activity. This synergy between experimental chemistry and computational methods promises to yield more effective therapeutics in the coming years.

In conclusion,CAS No 2248339 - 73 - 1 serves as a testament to the ingenuity inherent in modern chemical synthesis and drug discovery efforts. Its complex structure offers both challenges and opportunities for researchers seeking novel pharmacological solutions. As our understanding of biological pathways continues to evolve,this compound stands at the forefront of innovation, poised to play a pivotal role in shaping future therapeutic strategies across multiple disease domains.